2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid

• IUPAC Name: 2-methylimidazo[1,2-a]pyrimidine-3-carboxylic acid
• InChI: InChI=1S/C8H7N3O2/c1-5-6(7(12)13)11-4-2-3-9-8(11)10-5/h2-4H,1H3,(H,12,13)
• InChI Key: PYCXQEIWKWWRHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=NC2=N1)C(=O)O
• Molecular Formula: C8H7N3O2
• DSSTOX Substance ID: DTXSID10442371
• Molecular Weight: 177.16 g/mol
• CAS No.: 90830-11-8

Description

2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid is a chemical compound with the CAS Number 90830-11-8. It has a linear formula of C8H7N3O2.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H7N3O2/c1-5-6(7(12)13)11-4-2-3-9-8(11)10-5/h2-4H,1H3,(H,12,13) and the InChI key is PYCXQEIWKWWRHZ-UHFFFAOYSA-N.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 177.16.

Scientific Research Applications

Synthesis and Pharmacological Activity

• A study by Abignente et al. (1984) details the preparation of ethyl 2-methylimidazo[1,2-a]pyrimidine-3-carboxylates and their conversion into carboxylic acids. These compounds were tested for anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1984).
• Similar research by Abignente et al. (1982) synthesized a series of 2-methylimidazo[1,2-a]pyrimidine-3-carboxylic acids, evaluating them for their anti-inflammatory and other pharmacological properties (Abignente et al., 1982).

Antiinflammatory and Analgesic Properties

• Laneri et al. (1998) synthesized various 2-methylimidazo[1,2-a]pyrimidine-3-carboxylic derivatives, including esters, acids, and amides. These compounds demonstrated notable anti-inflammatory effects in animal models (Laneri et al., 1998).
• Research on related compounds, such as 2-phenylimidazo[1,2-a]pyridine-3-carboxylic esters, acids, and amides, also revealed significant anti-inflammatory and analgesic activities (Di Chiacchio et al., 1998).

Central Pharmacological Properties

• Matosiuk et al. (1992) studied derivatives of 2,3-dihydroimidazo[1,2-a]pyrimidine-6-carboxylic acid, observing effects like sedation and hypothermia in animal models. Some compounds also showed analgesic effects (Matosiuk et al., 1992).

Synthesis and Reactions in Heterocyclic Chemistry

• Kappe and Roschger (1989) explored the reactions of 2-oxo-1,2,3,4-tetrahydroppyrimidine-5-carboxylic acid derivatives, which are structurally related to 2-methylimidazo[1,2-a]pyrimidine-3-carboxylic acid, demonstrating their potential in synthesizing various heterocyclic compounds (Kappe & Roschger, 1989).

Antimycobacterial and Antituberculous Activity

• Research by Kasimogullari and Cesur (2004) on derivatives of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acid found no significant in vitro antituberculous activity at tested concentrations (Kasimogullari & Cesur, 2004).

Chemical Structure and Properties

• A study on the title compound, 2-methyl-3-(1H-pyrazol-3-yl)imidazo[1,2-a]pyrimidine, by Gao and Duan (2012) discussed its planar chemical structure and intermolecular hydrogen bonding, which could be relevant in understanding the properties of related compounds (Gao & Duan, 2012).

Novel Synthesis Approaches

• Mohan, Rao, and Adimurthy (2013) reported aqueous syntheses of methylimidazo[1,2-a]pyridines, including imidazo[1,2-a]pyrimidines, highlighting innovative methods for synthesizing these compounds (Mohan, Rao, & Adimurthy, 2013).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. The hazard statements include H302-H315-H319-H335, and the precautionary statements include P261-P305+P351+P338.

Future Directions

Imidazo[1,2-a]pyridine derivatives, which include 2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid, have been recognized for their wide range of applications in medicinal chemistry. They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB), making them promising candidates for future drug discovery research.

Mechanism of Action

Target of Action

2-Methylimidazo[1,2-a]pyrimidine-3-carboxylic acid is a derivative of imidazo[1,2-a]pyridine . Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry . They have been shown to exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) . Therefore, the primary targets of this compound could be the bacterial cells causing tuberculosis.

Mode of Action

Imidazo[1,2-a]pyridine analogues, which this compound is a derivative of, have been studied for their anti-tuberculosis properties . These compounds likely interact with the bacterial cells, leading to their inhibition or death, thereby treating the tuberculosis infection.

Result of Action

Given its potential anti-tuberculosis activity, it can be inferred that the compound may lead to the inhibition or death of tuberculosis bacteria, thereby reducing the bacterial load .